Fabrication of reversibly adhesive fluidic devices using magnetism

Lab on a Chip Pub Date: 2009-07-22 DOI: 10.1039/B907957B

Abstract

Fluidic devices are often made by irreversibly bonding a polydimethylsiloxane (PDMS) mold to itself or a glass substrate by plasma treatment. This method limits the range of materials for fluidic device fabrication and utility for subsequent processing. Here, we present a simple and inexpensive method to fabricate fluidic devices using magnets to reversibly adhere PDMS and other polymer matrices to glass or gel substrates. This approach enables fluidic devices to be fabricated from a variety of materials other than PDMS and glass. Moreover, this method can be used to fabricate composite devices, three-dimensional scaffolds and hydrogel-based fluidic devices.

Graphical abstract: Fabrication of reversibly adhesive fluidic devices using magnetism
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